Cas no 959290-57-4 (ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate)

• Product Name: ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate
• CAS No: 959290-57-4
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD15525598
• CID: 5094723
• Update Time: 2025-06-15

ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate

• MDL： MFCD15525598
• Inchi： 1S/C15H19NO2/c1-5-18-14(17)11-6-7-13-12(8-11)10(2)9-15(3,4)16-13/h6-9,16H,5H2,1-4H3
• InChI Key： SPTWHGASFFFKIB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(OCC)=O)C=C2)C(C)=CC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate

Ethyl 2,2,4-Trimethyl-1,2-Dihydroquinoline-6-Carboxylate (CAS No. 959290-57-4): An Overview

Ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate (CAS No. 959290-57-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities and pharmaceutical importance.

The chemical structure of ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate features a quinoline ring system with several substituents, including a carboxylate group esterified with an ethyl group and three methyl groups at specific positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various research and industrial applications.

Recent studies have explored the potential of ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate in the development of new therapeutic agents. One notable area of research is its anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* in 2023 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate could be a promising lead compound for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate has also shown potential as an antioxidant. Research conducted by a team at the University of California in 2023 demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress. The antioxidant activity is attributed to the presence of the quinoline ring and the substituents on it, which contribute to its electron-donating ability.

The synthetic route for preparing ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate has been well-documented in the literature. A common method involves the condensation of aniline with an appropriate aldehyde followed by cyclization and esterification steps. This multi-step process allows for precise control over the substitution pattern and functional groups on the molecule, making it a versatile starting material for further chemical modifications.

In terms of its physical properties, ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate is a solid at room temperature with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various formulations and delivery systems.

The safety profile of ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate has been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, ethyl 2,2,4-trimethyl-1,2-dihydroquinoline-6-carboxylate (CAS No. 959290-57-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.